Cas no 1374032-43-5 ((4R)-3,5,5-trimethyl-1,3-thiazolidine-4-carboxylic acid)

• Product Name: (4R)-3,5,5-trimethyl-1,3-thiazolidine-4-carboxylic acid
• CAS No: 1374032-43-5
• MF: C₇H₁₃NO₂S
• MW: 175.24862074852
• CID: 5892430
• PubChem ID: 130782120
• Update Time: 2025-06-14

(4R)-3,5,5-trimethyl-1,3-thiazolidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (4R)-3,5,5-trimethyl-1,3-thiazolidine-4-carboxylic acid
• 4-Thiazolidinecarboxylic acid, 3,5,5-trimethyl-, (4R)-
• (4R)-3,5,5-Trimethyl-1,3-thiazolidine-4-carboxylic acid
• 1374032-43-5
• EN300-7708991

• Inchi： 1S/C7H13NO2S/c1-7(2)5(6(9)10)8(3)4-11-7/h5H,4H2,1-3H3,(H,9,10)/t5-/m1/s1
• InChI Key： NWAITXJQZNBRGI-RXMQYKEDSA-N
• SMILES： S1C(C)(C)[C@@H](C(O)=O)N(C)C1

Computed Properties

• Exact Mass: 175.06669983g/mol
• Monoisotopic Mass: 175.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 65.8Ų

Experimental Properties

• Density: 1.169±0.06 g/cm3(Predicted)
• Boiling Point: 286.7±40.0 °C(Predicted)
• pka: 2.13±0.40(Predicted)

Additional information on (4R)-3,5,5-trimethyl-1,3-thiazolidine-4-carboxylic acid

Recent Advances in the Study of (4R)-3,5,5-trimethyl-1,3-thiazolidine-4-carboxylic acid (CAS: 1374032-43-5)

In recent years, the compound (4R)-3,5,5-trimethyl-1,3-thiazolidine-4-carboxylic acid (CAS: 1374032-43-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This thiazolidine derivative has shown promising potential in various therapeutic applications, including its role as a chiral building block in drug synthesis and its biological activities. This research briefing aims to provide an overview of the latest findings related to this compound, highlighting its synthesis, mechanisms of action, and potential applications in medicine.

The compound (4R)-3,5,5-trimethyl-1,3-thiazolidine-4-carboxylic acid is a chiral thiazolidine derivative, which is structurally characterized by a five-membered heterocyclic ring containing sulfur and nitrogen atoms. Its unique stereochemistry and functional groups make it a valuable intermediate in the synthesis of biologically active molecules. Recent studies have focused on optimizing its synthetic routes to improve yield and enantiomeric purity, which are critical for its application in pharmaceutical development.

One of the key areas of research involves the exploration of the compound's biological activities. Preliminary studies suggest that (4R)-3,5,5-trimethyl-1,3-thiazolidine-4-carboxylic acid exhibits antioxidant and anti-inflammatory properties, which could be leveraged in the treatment of oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular conditions. Additionally, its role as a precursor in the synthesis of peptidomimetics has been investigated, with potential implications for the development of novel therapeutics targeting protein-protein interactions.

Recent advancements in analytical techniques, such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy, have facilitated the characterization of this compound with higher precision. These techniques have been instrumental in elucidating its stability, solubility, and reactivity under various conditions, providing valuable insights for its formulation and delivery in pharmaceutical applications.

In conclusion, (4R)-3,5,5-trimethyl-1,3-thiazolidine-4-carboxylic acid (CAS: 1374032-43-5) represents a promising candidate for further research in drug discovery and development. Its versatile chemical properties and potential therapeutic benefits underscore the need for continued investigation into its mechanisms of action and clinical applications. Future studies should focus on expanding its synthetic scalability, exploring its pharmacokinetics, and evaluating its efficacy in preclinical models to fully realize its therapeutic potential.